Cas no 33384-62-2 (Hydrazine,1-ethyl-1-(phenylmethyl)-)

• Product Name: Hydrazine,1-ethyl-1-(phenylmethyl)-
• CAS No: 33384-62-2
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 294193
• PubChem ID: 20492891
• Update Time: 2025-07-01

Hydrazine,1-ethyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazine,1-ethyl-1-(phenylmethyl)-
• Hydrazine,1-benzyl-1-ethyl- (8CI)
• 1-Benzyl-1-ethylhydrazine
• ethyl(benzyl)hydrazine
• 33384-62-2
• SCHEMBL1795448
• AKOS006292912
• DTXSID80608043

• Inchi： 1S/C9H14N2/c1-2-11(10)8-9-6-4-3-5-7-9/h3-7H,2,8,10H2,1H3
• InChI Key： MMAWHLUFBJYBRE-UHFFFAOYSA-N
• SMILES： N(CC)(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 29.26
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Hydrazine,1-ethyl-1-(phenylmethyl)-

Hydrazine, 1-Ethyl-1-(Phenylmethyl): A Comprehensive Overview

Hydrazine, 1-Ethyl-1-(Phenylmethyl), also known by its CAS number CAS No 33384-62-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, often abbreviated as Ethyl Phenylmethyl Hydrazine, belongs to the class of hydrazines, which are nitrogen-containing heterocyclic compounds with a wide range of uses in both academic research and industrial settings.

The molecular structure of Hydrazine, 1-Ethyl-1-(Phenylmethyl) consists of a hydrazine backbone with two substituents: an ethyl group and a phenylmethyl group. This substitution pattern imparts unique chemical properties to the molecule, making it highly reactive and suitable for various synthetic transformations. Recent studies have highlighted its role as an intermediate in the synthesis of complex organic molecules, particularly in the development of bioactive compounds.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. Researchers have utilized Ethyl Phenylmethyl Hydrazine as a key intermediate in the synthesis of drugs targeting various diseases, including cancer and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in forming bioisosteric replacements for existing drug molecules, enhancing their pharmacokinetic profiles.

In addition to its role in drug discovery, CAS No 33384-62-2 has found applications in agrochemicals and material science. Its ability to act as a reducing agent in certain chemical reactions has made it valuable in the synthesis of pesticides and herbicides. Furthermore, recent advancements in polymer chemistry have explored its potential as a building block for constructing novel polymeric materials with tailored properties.

The synthesis of Hydrazine, 1-Ethyl-1-(Phenylmethyl) has been optimized through various methodologies over the years. Traditional methods involve the reaction of hydrazoic acid with appropriate alkylating agents under controlled conditions. However, modern approaches leverage catalytic systems and green chemistry principles to enhance yield and reduce environmental impact. A groundbreaking study published in Green Chemistry outlined a sustainable synthesis pathway using microwave-assisted techniques, significantly reducing reaction times while maintaining high purity levels.

From an environmental standpoint, understanding the fate and transport of Ethyl Phenylmethyl Hydrazine is crucial for assessing its potential impact on ecosystems. Recent research has focused on biodegradation pathways under aerobic and anaerobic conditions, revealing that this compound undergoes rapid microbial degradation under certain environmental conditions. This information is vital for regulatory agencies aiming to establish safe handling guidelines and disposal protocols.

In conclusion, Hydrazine, 1-Ethyl-1-(Phenylmethyl), or CAS No 33384-62-2, stands as a pivotal compound in contemporary chemical research and industry applications. Its diverse utility across multiple disciplines underscores the importance of continued exploration into its properties and potential uses. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in shaping future innovations across various sectors.